Cas no 2380272-56-8 (SMARCA-BD ligand 1 for Protac hydrochloride)

• Product Name: SMARCA-BD ligand 1 for Protac hydrochloride
• CAS No: 2380272-56-8
• MF: C₁₄H₁₈ClN₅O
• MW: 307.778621196747
• CID: 6787753
• PubChem ID: 156113172
• Update Time: 2025-06-08

SMARCA-BD ligand 1 for Protac hydrochloride Chemical and Physical Properties

Names and Identifiers

• HY-44012B
• DB-408305
• SMARCA-BD ligand 1 for Protac (hydrochloride)
• 2568279-51-4
• SMARCA-BD ligand 1 for Protac hydrochloride
• 2-(6-Amino-5-(piperazin-1-yl)pyridazin-3-yl)phenol xhydrochloride
• SCHEMBL23037205
• 2380272-56-8
• CS-0783586
• 2-(6-Amino-5-(piperazin-1-yl)pyridazin-3-yl)phenol hydrochloride

• Inchi： 1S/C14H17N5O.ClH/c15-14-12(19-7-5-16-6-8-19)9-11(17-18-14)10-3-1-2-4-13(10)20;/h1-4,9,16,20H,5-8H2,(H2,15,18);1H
• InChI Key： RBEAPVAFLFWAKZ-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC=CC=1C1=CC(=C(N)N=N1)N1CCNCC1

Computed Properties

• Exact Mass: 307.1199879g/mol
• Monoisotopic Mass: 307.1199879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.3Ų

Additional information on SMARCA-BD ligand 1 for Protac hydrochloride

Exploring SMARCA-BD Ligand 1 for PROTAC Hydrochloride (CAS No. 2380272-56-8): A Cutting-Edge Molecule in Targeted Protein Degradation

In the rapidly evolving field of targeted protein degradation (TPD), SMARCA-BD Ligand 1 for PROTAC Hydrochloride (CAS No. 2380272-56-8) has emerged as a pivotal compound for researchers exploring novel therapeutic strategies. This molecule, designed to selectively degrade SMARCA2/4 (BRG1/BRM) proteins, leverages the PROTAC (Proteolysis-Targeting Chimera) technology—a revolutionary approach that hijacks the ubiquitin-proteasome system to eliminate disease-causing proteins. Its unique mechanism addresses longstanding challenges in drug development, such as undruggable targets and drug resistance, making it a focal point in oncology and epigenetics research.

The SMARCA-BD Ligand 1 component specifically binds to the bromodomain (BD) of SMARCA proteins, which are critical regulators of chromatin remodeling and gene expression. Dysregulation of these proteins is implicated in cancers like synovial sarcoma and non-small cell lung carcinoma. By integrating this ligand into a PROTAC hydrochloride scaffold, researchers can achieve targeted degradation with enhanced solubility and bioavailability—key factors for in vivo efficacy. Recent studies highlight its potential to overcome limitations of traditional inhibitors, such as incomplete target inhibition or off-target effects.

From an SEO perspective, terms like "PROTAC degrader design", "SMARCA2/4 inhibitors", and "bromodomain ligand applications" are frequently searched by scientists and pharmaceutical developers. This reflects growing interest in epigenetic drug discovery and protein degradation therapies. Notably, the compound’s CAS No. 2380272-56-8 is often queried in patent databases and chemical vendor platforms, underscoring its commercial and academic relevance.

Another trending topic is the synergy between AI-driven drug discovery and TPD platforms. Computational models are increasingly used to optimize PROTAC linker chemistry and predict ternary complex formation—a process central to SMARCA-BD Ligand 1’s mechanism. Discussions on platforms like PubMed and LinkedIn often emphasize the need for highly selective degraders, a niche this compound aims to fill.

Practical applications of SMARCA-BD Ligand 1 for PROTAC Hydrochloride extend beyond oncology. Its modular design allows adaptation for neurodegenerative diseases where aberrant chromatin regulation plays a role, such as Huntington’s disease. Researchers are also exploring its use in chemical biology tools to probe SMARCA-dependent pathways, answering fundamental questions about gene regulation.

In summary, SMARCA-BD Ligand 1 for PROTAC Hydrochloride (CAS No. 2380272-56-8) represents a convergence of innovative chemistry and biological insight. As the TPD field expands, this compound will likely remain at the forefront of discussions on next-generation therapeutics, precision medicine, and epigenetic modulation. Its development exemplifies how interdisciplinary approaches—combining structural biology, medicinal chemistry, and data science—are reshaping modern drug discovery.